Cas no 915921-38-9 (1-(2-Isobutoxyphenyl)-N-methylmethanamine)

1-(2-Isobutoxyphenyl)-N-methylmethanamine structure
915921-38-9 structure
Product Name:1-(2-Isobutoxyphenyl)-N-methylmethanamine
CAS No:915921-38-9
MF:C12H19NO
MW:193.285363435745
CID:1076469
PubChem ID:28065531
Update Time:2025-04-20

1-(2-Isobutoxyphenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Isobutoxyphenyl)-N-methylmethanamine
    • (2-Isobutoxyphenyl)-N-methylmethanamine
    • SCHEMBL22957886
    • 915921-38-9
    • AKOS005296747
    • N-methyl-1-[2-(2-methylpropoxy)phenyl]methanamine
    • (2-isobutoxybenzyl)methylamine
    • methyl({[2-(2-methylpropoxy)phenyl]methyl})amine
    • MDL: MFCD08691889
    • Inchi: 1S/C12H19NO/c1-10(2)9-14-12-7-5-4-6-11(12)8-13-3/h4-7,10,13H,8-9H2,1-3H3
    • InChI Key: PUPKXKGFKLNZMW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CNC)CC(C)C

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3Ų
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